Cas no 51143-42-1 (3,4-dimethyl-1-phenyl-1H-pyrazol-5-amine)

3,4-Dimethyl-1-phenyl-1H-pyrazol-5-amine is a heterocyclic organic compound featuring a pyrazole core substituted with methyl groups at the 3- and 4-positions and a phenyl group at the 1-position. The 5-amine functionality enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis. Its well-defined structure and stability make it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound’s reactivity allows for further functionalization, enabling the synthesis of derivatives with tailored properties. High purity and consistent quality ensure reliable performance in research and industrial processes. Its structural features contribute to its potential as a key building block in heterocyclic chemistry.
3,4-dimethyl-1-phenyl-1H-pyrazol-5-amine structure
51143-42-1 structure
Product Name:3,4-dimethyl-1-phenyl-1H-pyrazol-5-amine
CAS No:51143-42-1
MF:C11H13N3
MW:187.241021871567
CID:363134
PubChem ID:4737031
Update Time:2025-10-13

3,4-dimethyl-1-phenyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazol-5-amine, 3,4-dimethyl-1-phenyl-
    • 4,5-dimethyl-2-phenylpyrazol-3-amine
    • 3,4-dimethyl-1-phenyl-1H-pyrazol-5-amine
    • EN300-1148254
    • PUAVVYSZRNWCGP-UHFFFAOYSA-N
    • 51143-42-1
    • DTXSID10406110
    • SCHEMBL2461662
    • CS-0223333
    • Inchi: 1S/C11H13N3/c1-8-9(2)13-14(11(8)12)10-6-4-3-5-7-10/h3-7H,12H2,1-2H3
    • InChI Key: PUAVVYSZRNWCGP-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC=CC=2)C(=C(C)C(C)=N1)N

Computed Properties

  • Exact Mass: 187.11109
  • Monoisotopic Mass: 187.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • PSA: 43.84

3,4-dimethyl-1-phenyl-1H-pyrazol-5-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1148254-0.05g
3,4-dimethyl-1-phenyl-1H-pyrazol-5-amine
51143-42-1 95%
0.05g
$168.0 2023-10-25
Enamine
EN300-1148254-0.1g
3,4-dimethyl-1-phenyl-1H-pyrazol-5-amine
51143-42-1 95%
0.1g
$252.0 2023-10-25
Enamine
EN300-1148254-0.25g
3,4-dimethyl-1-phenyl-1H-pyrazol-5-amine
51143-42-1 95%
0.25g
$361.0 2023-10-25
Enamine
EN300-1148254-0.5g
3,4-dimethyl-1-phenyl-1H-pyrazol-5-amine
51143-42-1 95%
0.5g
$569.0 2023-10-25
Enamine
EN300-1148254-1.0g
3,4-dimethyl-1-phenyl-1H-pyrazol-5-amine
51143-42-1 95%
1g
$728.0 2023-06-09
Enamine
EN300-1148254-2.5g
3,4-dimethyl-1-phenyl-1H-pyrazol-5-amine
51143-42-1 95%
2.5g
$1428.0 2023-10-25
Enamine
EN300-1148254-5.0g
3,4-dimethyl-1-phenyl-1H-pyrazol-5-amine
51143-42-1 95%
5g
$2110.0 2023-06-09
Enamine
EN300-1148254-10.0g
3,4-dimethyl-1-phenyl-1H-pyrazol-5-amine
51143-42-1 95%
10g
$3131.0 2023-06-09
1PlusChem
1P01DO5T-50mg
1H-Pyrazol-5-amine, 3,4-dimethyl-1-phenyl-
51143-42-1 95%
50mg
$262.00 2024-04-30
1PlusChem
1P01DO5T-100mg
1H-Pyrazol-5-amine, 3,4-dimethyl-1-phenyl-
51143-42-1 95%
100mg
$363.00 2024-04-30
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.